Cas no 856164-59-5 (3-(2,4-dimethoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
• CAS No: 856164-59-5
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6302838
• PubChem ID: 82083550
• Update Time: 2025-08-05

3-(2,4-dimethoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
• 856164-59-5
• EN300-2000427

• Inchi： 1S/C12H12O5/c1-15-7-3-4-8(10(5-7)16-2)9-6-11(13)17-12(9)14/h3-5,9H,6H2,1-2H3
• InChI Key： KCBRXPHMFWOAOJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione

Recent Advances in the Study of 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione (CAS: 856164-59-5): A Comprehensive Research Brief

The compound 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione (CAS: 856164-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxolane-2,5-dione core and dimethoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance efficiency. For instance, a 2023 study demonstrated a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% under mild conditions. This advancement addresses previous challenges related to scalability and cost-effectiveness.

In terms of biological activity, 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione has exhibited notable anti-inflammatory and antioxidant properties. In vitro studies using human cell lines have shown that the compound inhibits key pro-inflammatory cytokines such as TNF-α and IL-6, with IC50 values comparable to those of established anti-inflammatory drugs. Additionally, its antioxidant capacity, measured via DPPH and FRAP assays, suggests potential applications in mitigating oxidative stress-related diseases, including neurodegenerative disorders.

Another promising avenue of research involves the compound's interaction with specific enzymatic targets. Recent crystallographic studies have revealed that 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione binds selectively to the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This binding mechanism, elucidated through X-ray diffraction analysis, provides a structural basis for the design of derivatives with enhanced selectivity and potency. Computational modeling further supports these findings, predicting favorable binding energies and stability.

Despite these advancements, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization to improve its absorption and distribution profiles. Researchers are exploring nano-carrier systems and prodrug strategies to address these limitations, with preliminary results showing improved in vivo performance in rodent models.

In conclusion, 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione (CAS: 856164-59-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to refine its synthetic accessibility, elucidate its mechanistic underpinnings, and enhance its pharmacological properties. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation anti-inflammatory and neuroprotective agents.